![molecular formula C16H23N3O2 B2959071 1-[(1-Morpholin-4-ylcyclobutyl)methyl]-3-phenylurea CAS No. 2380061-96-9](/img/structure/B2959071.png)
1-[(1-Morpholin-4-ylcyclobutyl)methyl]-3-phenylurea
Description
The compound “1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride” is a chemical with the CAS Number: 2503203-98-1 . It has a molecular weight of 243.18 . It’s a powder at room temperature .
Molecular Structure Analysis
The InChI code for “1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride” is 1S/C9H18N2O.2ClH/c10-8-9 (2-1-3-9)11-4-6-12-7-5-11;;/h1-8,10H2;2*1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound “1-[1-(morpholin-4-yl)cyclobutyl]methanamine dihydrochloride” is a powder at room temperature . It has a molecular weight of 243.18 .Safety And Hazards
properties
IUPAC Name |
1-[(1-morpholin-4-ylcyclobutyl)methyl]-3-phenylurea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O2/c20-15(18-14-5-2-1-3-6-14)17-13-16(7-4-8-16)19-9-11-21-12-10-19/h1-3,5-6H,4,7-13H2,(H2,17,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTIXPQQGCHFHLC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(CNC(=O)NC2=CC=CC=C2)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[1-(Morpholin-4-yl)cyclobutyl]methyl}-1-phenylurea | |
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